Cas no 1260612-13-2 (SAR-260301)

• Product Name: SAR-260301
• CAS No: 1260612-13-2
• MF: C₁₉H₂₂N₄O₃
• MW: 354.402984142303
• MDL: MFCD27987912
• CID: 2094474
• PubChem ID: 135565159
• Update Time: 2025-10-29

SAR-260301 Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-(2-Methylindolin-1-yl)-2-oxoethyl)-6-morpholinopyrimidin-4(3H)-one
• SAR260301
• SAR-260301
• 2-[2-[(2S)-2-methyl-2,3-dihydroindol-1-yl]-2-oxoethyl]-4-morpholin-4-yl-1H-pyrimidin-6-one
• 1260612-13-2
• AKOS040742610
• GTPL8793
• 2-{2-[(2S)-2-methyl-2,3-dihydro-1H-indol-1-yl]-2-oxoethyl}-6-(morpholin-4-yl)pyrimidin-4(3H)-one
• 2-{2-[(2S)-2-methyl-2,3-dihydroindol-1-yl]-2-oxoethyl}-6-(morpholin-4-yl)-1H-pyrimidin-4-one
• DA-77684
• HY-15837
• UAXHPOBBKRWJGA-ZDUSSCGKSA-N
• Q27076495
• 2-[2-(2-Methyl-2,3-Dihydro-Indol-1-Yl)-2-Oxo-Ethyl]-6-Morpholin-4-Yl-3h-Pyrimidin-4-One
• CHEMBL3112866
• SAR 260301
• 2-[2-[(2S)-2-methyl-2,3-dihydroindol-1-yl]-2-oxoethyl]-6-morpholin-4-yl-1H-pyrimidin-4-one
• CS-0009322
• J82
• 2-(2-((2S)-2-methyl-2,3-dihydroindol-1-yl)-2-oxoethyl)-6-morpholin-4-yl-1H-pyrimidin-4-one
• AKOS025291099
• SCHEMBL1027765
• 4bfr
• MFCD27987912
• compound 28 [PMID: 24387221]
• 4(3H)-Pyrimidinone, 2-[2-[(2S)-2,3-dihydro-2-methyl-1H-indol-1-yl]-2-oxoethyl]-6-(4-morpholinyl)-
• UNII-33639WNC7Q
• PI3K-beta Inhibitor SAR260301
• 33639WNC7Q
• compound 28 (PMID: 24387221)
• GLXC-15264
• 4(3H)-Pyrimidinone, 2-(2-((2S)-2,3-dihydro-2-methyl-1H-indol-1-yl)-2-oxoethyl)-6-(4-morpholinyl)-
• AS-35206
• KAC61213

• MDL： MFCD27987912
• Inchi： 1S/C19H22N4O3/c1-13-10-14-4-2-3-5-15(14)23(13)19(25)11-16-20-17(12-18(24)21-16)22-6-8-26-9-7-22/h2-5,12-13H,6-11H2,1H3,(H,20,21,24)/t13-/m0/s1
• InChI Key： UAXHPOBBKRWJGA-ZDUSSCGKSA-N
• SMILES： O1CCN(C2=CC(NC(CC(N3C4C=CC=CC=4C[C@@H]3C)=O)=N2)=O)CC1

Computed Properties

• Exact Mass: 354.16919058g/mol
• Monoisotopic Mass: 354.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2Ų

SAR-260301 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on SAR-260301

SAR-260301: A Promising Compound in Modern Pharmaceutical Research

The compound SAR-260301, identified by the CAS registry number 1260612-13-2, has emerged as a significant player in the field of pharmaceutical research. This compound has garnered considerable attention due to its potential therapeutic applications and innovative chemical structure. Recent studies have highlighted its efficacy in targeting specific biological pathways, making it a promising candidate for the development of novel drugs.

One of the key aspects of SAR-260301 is its unique chemical composition. The molecule's structure, which includes a combination of aromatic rings and functional groups, contributes to its stability and bioavailability. Researchers have utilized advanced computational models to optimize its pharmacokinetic properties, ensuring that it can effectively reach target sites within the body. This optimization process has been supported by cutting-edge techniques such as molecular docking and dynamic simulations, which have provided valuable insights into its interaction with cellular receptors.

The pharmacological profile of SAR-260301 is another area of intense investigation. Preclinical studies have demonstrated its ability to modulate key enzymes and signaling pathways involved in various disease states. For instance, recent findings suggest that it exhibits potent inhibitory activity against certain kinases, which are known to play a critical role in cancer progression. These results have been corroborated by in vitro assays and animal model experiments, further solidifying its potential as an anticancer agent.

In addition to its therapeutic potential, SAR-260301 has also been studied for its safety profile. Toxicological evaluations have indicated that the compound demonstrates low toxicity at therapeutic doses, making it a safer option compared to existing treatments. This finding is particularly significant given the increasing demand for safer and more effective medications in the oncology space.

The development of SAR-260301 represents a collaborative effort between academic institutions and pharmaceutical companies. By leveraging interdisciplinary expertise, researchers have been able to overcome several challenges associated with drug development, including issues related to drug delivery and resistance mechanisms. The compound's journey from the laboratory to clinical trials underscores the importance of translational research in advancing medical science.

Looking ahead, the future of SAR-260301 appears bright. Ongoing clinical trials are expected to provide further evidence regarding its efficacy and safety in human subjects. If successful, this compound could pave the way for a new class of drugs capable of addressing unmet medical needs. Its development also highlights the importance of continuous innovation in the pharmaceutical industry, particularly in an era where personalized medicine is becoming increasingly prevalent.

In conclusion, SAR-260301, with its CAS number 1260612-13-2, stands as a testament to the progress being made in drug discovery. Its unique properties, coupled with rigorous scientific research, position it as a leading candidate for future therapeutic interventions. As research continues to unfold, this compound has the potential to make a significant impact on healthcare outcomes worldwide.